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Compound of Interest

Compound Name: Dioctyl fumarate

Cat. No.: B1588183 Get Quote

Technical Guide: Dioctyl Fumarate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, molecular

weight, and key properties of Dioctyl Fumarate. It includes detailed experimental protocols for

property determination and discusses its interaction with biological systems, offering insights

relevant to toxicology and drug development.

Chemical Structure and Isomerism
Dioctyl fumarate is the diester of fumaric acid and octanol. The term "dioctyl" can refer to

different isomers of the octyl group, leading to different molecules with the same molecular

formula and weight but distinct structures and properties. The two most common isomers are:

Bis(2-ethylhexyl) fumarate (DEHF): The octyl groups are branched 2-ethylhexyl chains. This

is a widely used plasticizer.

Di-n-octyl fumarate (DOF): The octyl groups are straight, linear chains (n-octyl).

It is crucial to distinguish between these isomers using the specific chemical name or the

Chemical Abstracts Service (CAS) number.

The core structure consists of a central fumarate group, which is the trans-isomer of

butenedioic acid, with two octyl chains attached via ester linkages.
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Quantitative Data Summary
The chemical identifiers and physicochemical properties of the primary isomers of Dioctyl
Fumarate are summarized below for easy comparison.

Table 1: Chemical Identification

Identifier Bis(2-ethylhexyl) fumarate Di-n-octyl fumarate

Synonyms
DEHF, Fumaric acid di(2-

ethylhexyl) ester

DOF, Fumaric acid dioctyl

ester

CAS Number 141-02-6[1] 2997-85-5[2]

Molecular Formula C₂₀H₃₆O₄[1][3] C₂₀H₃₆O₄[2]

Molecular Weight 340.50 g/mol [3] 340.50 g/mol [2]

EC Number 205-448-2[3] N/A

Table 2: Physicochemical Properties of Bis(2-ethylhexyl) fumarate (CAS 141-02-6)

Property Value Standard Test Method

Appearance
Colorless to almost colorless,

clear liquid[4]
Visual Inspection

Melting Point -58 °C[5] ASTM D1131 / ISO 3016

Boiling Point 185 °C @ 5 mmHg ASTM D1045

Density @ 20°C 0.94 g/cm³[5] ASTM D4052

Flash Point 190 °C[5] ASTM D92

Water Solubility 1.19 mg/L @ 20°C[5] OECD 105

Purity (Ester Content) >98.0% (GC)[6] ASTM D3465

Acid Value ≤ 0.1 mg KOH/g ASTM D1613 / ASTM D1045

Refractive Index (n20/D) 1.458[5] ASTM D1045
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Experimental Protocols
Detailed methodologies for determining the key properties of liquid plasticizers like Dioctyl
Fumarate are outlined in established standards. Below are summaries of key protocols.

Determination of Purity by Gas Chromatography (ASTM
D3465)
This method determines the purity of monomeric plasticizers by separating volatile

components.[7]

Apparatus: A gas chromatograph with a thermal conductivity detector (TCD) or flame

ionization detector (FID) is required. A packed column (e.g., silicone-based stationary phase

on a solid support) or a capillary column is used.

Sample Preparation: A known weight of the Dioctyl Fumarate sample is dissolved in a

suitable solvent (e.g., acetone, chloroform) to a specific concentration. An internal standard

may be added for more accurate quantification.

Chromatographic Conditions:

Injector Temperature: Set to a temperature that ensures rapid volatilization of the sample

without degradation (e.g., 250-300°C).

Oven Temperature: A programmed temperature ramp is typically used to separate

components with different boiling points. For example, an initial temperature of 100°C held

for 2 minutes, then ramped to 280°C at 10°C/min.

Detector Temperature: Set higher than the final oven temperature to prevent condensation

(e.g., 300°C).

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Analysis: A small volume (e.g., 1 µL) of the prepared sample is injected into the

chromatograph. The retention times of the peaks are used for component identification, and

the peak areas are used for quantification.
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Calculation: The purity is calculated as the area of the main Dioctyl Fumarate peak as a

percentage of the total area of all peaks, corrected by response factors if necessary.

Standard Testing of Liquid Plasticizers (ASTM D1045)
This standard covers several fundamental quality control tests for liquid plasticizers.[2][8]

Acid Number Determination:

A weighed sample of the plasticizer is dissolved in a mixture of toluene and isopropyl

alcohol (or a similar solvent).

The solution is titrated with a standardized solution of potassium hydroxide (KOH) using

phenolphthalein as an indicator.

The acid number is expressed as mg of KOH required to neutralize the free acids in 1

gram of the sample.

Ester Content Determination:

A weighed sample is refluxed with a known excess of alcoholic potassium hydroxide

solution to saponify the ester.

The excess KOH is then back-titrated with a standardized solution of hydrochloric acid

(HCl) using phenolphthalein.

The ester content is calculated based on the amount of KOH consumed in the

saponification reaction.

Specific Gravity Determination:

The specific gravity is determined using a hydrometer, pycnometer, or a digital density

meter at a standard temperature (e.g., 20/20°C or 25/25°C). This value represents the

ratio of the mass of a given volume of the plasticizer to the mass of an equal volume of

water.

Color Determination (Pt-Co Scale):
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The color of the liquid plasticizer is compared to platinum-cobalt standard solutions in

Nessler tubes.

The comparison is made by looking vertically down through the tubes against a white

background. The result is reported as the Pt-Co color number that most closely matches

the sample.

Biological Activity and Logical Relationships
Recent research has indicated that Dioctyl Fumarate isomers may act as endocrine-disrupting

chemicals (EDCs). This is a critical consideration for health and safety assessments,

particularly in drug development and toxicology.

Antiestrogenic and Antiandrogenic Activity: A study identified Bis(2-ethylhexyl) fumarate

(DEHF) as an antiestrogenic compound in commercially bottled water.[9][10] The same

study, along with others, found that Di-n-octyl fumarate (DOF) exhibits both antiestrogenic

and antiandrogenic activity.[9][10] This activity involves the compound acting as an

antagonist to steroid hormone receptors, such as the human estrogen receptor alpha (ERα)

and the androgen receptor (AR).

Cellular Toxicity: Studies on testicular cell lines have shown that DEHF and DOF can impair

the viability of Leydig cells, which are responsible for testosterone production.[11][12] Further

research has also suggested that some fumarate derivatives may have toxic effects on male

germline stem cells.[13]

The logical workflow for the identification and characterization of this endocrine-disrupting

activity is visualized below.
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Logical Workflow: Endocrine Disruption by Dioctyl Fumarate Isomers
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Caption: Logical relationship of Dioctyl Fumarate isomers and endocrine disruption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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